Hydroxy acids (HA) are a class of carboxylic acids containing one or more hydroxyl groups attached to the alpha carbon atom. These versatile compounds play a significant role in cosmetic, pharmaceutical, and medical applications due to their unique properties. Common types include glycolic acid, lactic acid, and tartaric acid. Glycolic acid, with its smallest molecular size, is highly effective for exfoliation and reducing fine lines. Lactic acid offers gentle yet effective skin conditioning, while tartaric acid provides a natural alternative with antioxidant benefits. Derivatives of hydroxy acids, such as sodium glycolate, are used in formulating stable and milder products. These compounds work by promoting cellular turnover, enhancing hydration, and improving overall skin texture. Their ability to penetrate the skin's surface makes them valuable in treating conditions like hyperpigmentation, acne, and wrinkles.